N-(2-oxo-2H-chromen-3-yl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-(2-oxochromen-3-yl)-3-(1,3,5-trimethylpyrazol-4-yl)propanamide
• InChI: InChI=1S/C18H19N3O3/c1-11-14(12(2)21(3)20-11)8-9-17(22)19-15-10-13-6-4-5-7-16(13)24-18(15)23/h4-7,10H,8-9H2,1-3H3,(H,19,22)
• InChI Key: LQDWKNBZNKILNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CCC(=O)NC2=CC3=CC=CC=C3OC2=O
• Molecular Formula: C18H19N3O3
• Molecular Weight: 325.4 g/mol

Description

N-(2-oxo-2H-chromen-3-yl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is primarily synthesized for research purposes, and its unique properties make it a valuable tool for scientific investigation.

Scientific Research Applications

Antibacterial and Antioxidant Activities

Novel derivatives of N-(2-oxo-2H-chromen-3-yl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide have been synthesized and evaluated for their antibacterial and antioxidant activities. For instance, 3-(2-oxo-2H-chromen-3-yl)-1-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-5-aryl-1H-pyrazol-1-ium bromides exhibit significant biological capacities, offering potential as antibacterial and antioxidant agents. These compounds incorporate four heterocyclic rings and are prepared using inexpensive catalysts under simple conditions, indicating their versatility and potential for broad application in medicinal chemistry (Mahmoodi & Ghodsi, 2017).

Synthesis and Evaluation as Anticancer Agents

In another study, compounds derived from N-(2-oxo-2H-chromen-3-yl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide were synthesized and evaluated for their anticancer properties. A series of 3-(4-phenylisothiazol-5-yl)-2H-chromen-2-one derivatives were efficiently synthesized, showing moderate cytotoxic activity against various cancer cell lines. These compounds were obtained through sequential reactions, highlighting their potential as anticancer agents with the possibility of further exploration in cancer research (Ambati et al., 2017).

Antimicrobial Activity Enhancement

Further research into the applications of N-(2-oxo-2H-chromen-3-yl)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide derivatives has also led to the development of new molecules with enhanced antimicrobial activities. The synthesis of these derivatives, such as 3-[3-(substituted phenyl)-1-phenyl-1H-pyrazol-5-yl]-2H-chromen-2-one, has been carried out, showing encouraging antibacterial activity profiles against both gram-positive and gram-negative bacteria. This underlines the compound's utility in creating effective antimicrobial agents (Aragade et al., 2012).